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Compound of Interest

Compound Name: Z,Z-Dienestrol-d6

Cat. No.: B584716 Get Quote

An In-depth Technical Guide to the Safe Handling of Z,Z-Dienestrol-d6

Disclaimer: A specific Safety Data Sheet (SDS) for Z,Z-Dienestrol-d6 is not readily available.

This guide is based on the safety information for the parent compound, Dienestrol (CAS 84-17-

3), and should be used as a reference for laboratory safety and handling. It is imperative to

handle Z,Z-Dienestrol-d6 with the utmost caution, assuming it carries similar or identical risks

to Dienestrol. This compound is intended for research use only and is not for human or

therapeutic use.[1]

Introduction
Z,Z-Dienestrol-d6 is a deuterium-labeled form of Z,Z-Dienestrol, a metabolite of

Diethylstilbestrol.[2] As a labeled compound, it serves as a valuable tool in various research

applications, including mass spectrometry-based studies as an internal standard.[3] Given its

classification as a synthetic non-steroidal estrogen and its structural relationship to known

carcinogens, stringent safety protocols are essential when handling this compound.

Hazard Identification and Classification
Based on the data for Dienestrol, Z,Z-Dienestrol-d6 should be considered a hazardous

substance.

GHS Classification (Dienestrol as surrogate):
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Hazard Class Hazard Category Hazard Statement

Carcinogenicity 1A / 1B H350: May cause cancer

Reproductive Toxicity 2
H361d: Suspected of

damaging the unborn child

(Data sourced from Dienestrol Safety Data Sheets)[1][4]

Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause gastrointestinal tract irritation.

Chronic Exposure: May cause cancer and reproductive harm. The substance is suspected to

be a human carcinogen and may have toxic effects on the reproductive system.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Z,Z-Dienestrol-
d6 and its parent compound, Dienestrol.

Property Z,Z-Dienestrol-d6 Dienestrol

CAS Number 91297-99-3 84-17-3

Molecular Formula C18H12D6O2 C18H18O2

Molecular Weight 272.37 g/mol 266.33 g/mol

Appearance Solid (Neat) White solid

Solubility Not specified

Easily soluble in methanol,

diethyl ether, acetone.

Insoluble in water.
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Exposure Controls and Personal Protection
Given the hazardous nature of this compound, strict adherence to exposure control measures

is mandatory.

Engineering Controls:

Work with this compound should be conducted in a designated area, preferably within a

certified chemical fume hood or a glove box to minimize inhalation exposure.

Local exhaust ventilation should be used to control the dispersion of dust.

Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.

Eye Protection: Safety glasses with side shields or chemical goggles are required.

Skin and Body Protection: A lab coat should be worn. For operations with a higher risk of

exposure, additional protective clothing may be necessary.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a properly fitted respirator (e.g., N95 or higher) is recommended.

Personal Protective Equipment (PPE) for Z,Z-Dienestrol-d6 Handling
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Caption: Recommended Personal Protective Equipment for handling Z,Z-Dienestrol-d6.
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Handling and Storage
Handling: Avoid generating dust. Use in a well-ventilated area, preferably a fume hood. Do

not breathe dust. Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

locked up. Recommended storage temperature is -20°C.

Accidental Release Measures and First Aid
Spill Procedures: In the event of a spill, follow these general steps:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or scoop up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.
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Spill of Z,Z-Dienestrol-d6
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Caption: Workflow for responding to a spill of Z,Z-Dienestrol-d6.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.

Skin: Wash with soap and water. Seek medical attention if irritation develops.
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Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Toxicological Information
Detailed toxicological studies on Z,Z-Dienestrol-d6 are not available. The information below is

for the parent compound, Dienestrol.

Toxicity Data Value

LD50 (Oral) Not available

LC50 (Inhalation) Not available

Carcinogenicity
May cause cancer. Suspected human

carcinogen.

Mutagenicity Mutagenic for mammalian somatic cells.

Teratogenicity Not available.

Developmental Toxicity
Classified as a suspected reproductive system

toxin for both males and females.

Disposal Considerations
Dispose of Z,Z-Dienestrol-d6 and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow the material to enter drains

or waterways.

Experimental Protocols
Specific experimental protocols for the safety assessment of Z,Z-Dienestrol-d6 have not been

published. The following are general guidelines for handling potent research compounds:

Stock Solution Preparation: All manipulations, including weighing and dissolving the

compound, should be performed in a fume hood. To minimize dust inhalation, consider

dissolving the entire contents of the vial at once.
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Animal Studies: If used in animal studies, be aware of potential reproductive and

carcinogenic effects. Handle animal bedding and waste as potentially contaminated.

Decontamination: All surfaces and equipment that come into contact with Z,Z-Dienestrol-d6
should be decontaminated. The effectiveness of common decontamination solutions should

be verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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